Cas no 1021216-14-7 (N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide
• CAS No: 1021216-14-7
• MF: C₂₀H₁₅FN₄OS
• MW: 378.422705888748
• CID: 5381469
• Update Time: 2025-10-28

N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C20H15FN4OS/c21-15-8-4-5-9-16(15)23-19(26)13-27-20-18-12-17(14-6-2-1-3-7-14)24-25(18)11-10-22-20/h1-12H,13H2,(H,23,26)
• InChI Key： DVQIGMVESVUCHG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Additional information on N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1021216-14-7, commonly referred to as N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of a pyrazolo[1,5-a]pyrazine scaffold, which is known for its versatility in drug design and development. The presence of a fluorophenyl group and a sulfanyl acetamide moiety further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in the development of novel therapeutic agents. These compounds are being explored for their potential in targeting various disease states, including cancer, inflammation, and infectious diseases. The sulfanyl acetamide group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the fluorophenyl substituent contributes to the molecule's stability and selectivity, making it a promising candidate for further investigation.

One of the most intriguing aspects of N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is its ability to interact with biological targets through multiple mechanisms. For instance, researchers have reported that this compound exhibits significant anti-proliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. Furthermore, preliminary studies suggest that this compound may also possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The core pyrazolo[1,5-a]pyrazine ring is typically synthesized via a cyclization reaction involving appropriate precursors. Subsequent functionalization steps are then carried out to introduce the fluorophenyl and sulfanyl acetamide groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, the characterization of N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into the compound's molecular structure and stereochemistry, which are critical for understanding its biological activity.

In terms of applications, this compound holds immense potential in the pharmaceutical industry. Its unique combination of structural features makes it an ideal candidate for drug discovery programs targeting a wide range of therapeutic areas. For instance, ongoing research is focused on evaluating its efficacy as an anti-cancer agent, particularly in the context of personalized medicine where tailored treatments are becoming increasingly prevalent.

Moreover, the sulfanyl acetamide group in this compound has been shown to exhibit favorable pharmacokinetic profiles, which are essential for drug candidates aiming for systemic administration. This group also contributes to the molecule's ability to penetrate cellular membranes efficiently, thereby enhancing its bioavailability.

Looking ahead, further research into N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is expected to shed light on its mechanism of action at the molecular level. Understanding how this compound interacts with specific biological targets will be crucial for optimizing its therapeutic potential and minimizing off-target effects.

In conclusion, N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structural features and promising biological activity make it a compelling candidate for further exploration in drug discovery programs. As research continues to unfold, this compound has the potential to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.